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Compound of Interest

Compound Name: Tetrabutylphosphonium iodide

Cat. No.: B1222163 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is paramount to ensuring laboratory safety and environmental protection.

This guide provides essential, step-by-step procedures for the safe disposal of

Tetrabutylphosphonium iodide, a quaternary phosphonium salt. Adherence to these

guidelines is critical for minimizing risks and maintaining a safe research environment.

Key Safety and Handling Precautions
Tetrabutylphosphonium iodide is known to cause skin and serious eye irritation and may

cause respiratory irritation.[1] It is harmful if swallowed. Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times

when handling this compound. Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust.

Tetrabutylphosphonium Iodide: Properties and
Hazards
A clear understanding of the chemical's properties is the first step toward safe handling and

disposal. Below is a summary of key quantitative data for Tetrabutylphosphonium iodide.
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Property Value

Molecular Formula C₁₆H₃₆IP

Molecular Weight 386.33 g/mol [1]

Appearance White to cream-colored crystalline powder

Melting Point 141-143 °C

Solubility Soluble in water and methanol

LD50 (Oral, Rat) 1990 mg/kg[2][3]

LD50 (Intravenous, Mouse) 32 mg/kg[4][5]

Step-by-Step Disposal Protocol
The proper disposal of Tetrabutylphosphonium iodide is a critical process that must be

carried out in compliance with local, state, and federal regulations. The following workflow

provides a logical sequence of steps to ensure safe and compliant disposal.

Disposal workflow for Tetrabutylphosphonium iodide.

Detailed Experimental Protocols for Disposal
While specific experimental protocols for the disposal of Tetrabutylphosphonium iodide are

not detailed in standard safety data sheets, the recommended procedure involves incineration.

Protocol for Incineration (to be carried out by a licensed waste disposal facility):

Preparation: The waste Tetrabutylphosphonium iodide should be securely packaged in a

suitable, closed container and clearly labeled as hazardous waste.

Solvent Mixing: The material may be dissolved or mixed with a combustible solvent to

facilitate complete combustion.

Incineration: The mixture is then burned in a chemical incinerator equipped with an

afterburner and a scrubber to neutralize harmful combustion products such as phosphorus

pentoxide (P₂O₅) and hydrogen iodide (HI).
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It is imperative to avoid letting the product enter drains, as it is toxic to aquatic life.[2] For any

spills, the material should be swept up carefully to avoid creating dust and placed in a suitable,

closed container for disposal.

By adhering to these safety protocols and disposal procedures, laboratories can ensure the

safe management of Tetrabutylphosphonium iodide, thereby protecting personnel and the

environment. Always consult your institution's specific safety guidelines and a licensed disposal

company for final disposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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